2-[(3R,4R)-3-cyclopentyl-4-hydroxypiperidin-1-yl]-2-thiophen-3-ylacetic acid

• IUPAC Name: 2-[(3R,4R)-3-cyclopentyl-4-hydroxypiperidin-1-yl]-2-thiophen-3-ylacetic acid
• InChI: InChI=1S/C16H23NO3S/c18-14-5-7-17(9-13(14)11-3-1-2-4-11)15(16(19)20)12-6-8-21-10-12/h6,8,10-11,13-15,18H,1-5,7,9H2,(H,19,20)/t13-,14+,15?/m0/s1
• InChI Key: HSIAXUXLZJLQQQ-SNTRVMSOSA-N
• Canonical SMILES: C1CCC(C1)C2CN(CCC2O)C(C3=CSC=C3)C(=O)O
• Isomeric SMILES: C1CCC(C1)[C@@H]2CN(CC[C@H]2O)C(C3=CSC=C3)C(=O)O
• Molecular Formula: C16H23NO3S
• Molecular Weight: 309.4 g/mol

Description

2-[(3R,4R)-3-cyclopentyl-4-hydroxypiperidin-1-yl]-2-thiophen-3-ylacetic acid, commonly known as CP-945,598, is a novel class of nonsteroidal anti-inflammatory drug (NSAID) that has been developed for the treatment of pain and inflammation. It is a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of prostaglandins, which play a crucial role in inflammation and pain.

Mechanism of Action

CP-945,598 works by selectively inhibiting the COX-2 enzyme, which is responsible for the production of prostaglandins that mediate pain and inflammation. By inhibiting COX-2, CP-945,598 reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
CP-945,598 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are known to play a key role in inflammation and pain. It has also been shown to reduce the production of cytokines, which are involved in the inflammatory response. Additionally, CP-945,598 has been shown to reduce the expression of adhesion molecules, which are involved in the recruitment of immune cells to sites of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of CP-945,598 is its selectivity for COX-2. This selectivity reduces the risk of adverse effects associated with traditional 2-[(3R,4R)-3-cyclopentyl-4-hydroxypiperidin-1-yl]-2-thiophen-3-ylacetic acids, which inhibit both COX-1 and COX-2. Additionally, CP-945,598 has been shown to have a favorable safety profile in animal studies. However, one limitation of CP-945,598 is that its efficacy in humans has not yet been fully established.

Future Directions

There are several potential future directions for research on CP-945,598. One area of research could focus on further elucidating the biochemical and physiological effects of CP-945,598. Another area of research could focus on optimizing the synthesis of CP-945,598 to improve its yield and purity. Additionally, further studies could be conducted to establish the efficacy and safety of CP-945,598 in humans. Finally, CP-945,598 could be investigated for its potential use in the treatment of other inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Synthesis Methods

The synthesis of CP-945,598 involves a multistep process that starts with the reaction of a cyclopentadiene derivative with an aldehyde to produce a cyclopentenone intermediate. This intermediate is then reacted with a piperidine derivative to form the corresponding piperidinone. The final step involves the reaction of the piperidinone with a thiophene derivative to produce CP-945,598.

Scientific Research Applications

CP-945,598 has been extensively studied for its potential use in the treatment of pain and inflammation. In preclinical studies, it has been shown to be effective in reducing pain and inflammation in a variety of animal models. It has also been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.